Cas no 1351599-40-0 (2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid)
2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid
- 2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide:oxalic acid
- AKOS026686560
- 2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide;oxalic acid
- 2-[3-(3-BENZYL-1,2,4-OXADIAZOL-5-YL)AZETIDIN-1-YL]-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE; OXALIC ACID
- 2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(2-(trifluoromethyl)phenyl)acetamide oxalate
- 1351599-40-0
- VU0530120-1
- F6036-1862
-
- Inchi: 1S/C21H19F3N4O2.C2H2O4/c22-21(23,24)16-8-4-5-9-17(16)25-19(29)13-28-11-15(12-28)20-26-18(27-30-20)10-14-6-2-1-3-7-14;3-1(4)2(5)6/h1-9,15H,10-13H2,(H,25,29);(H,3,4)(H,5,6)
- InChI Key: BGKFBRFFOYYMQA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)=O.C(NC1=CC=CC=C1C(F)(F)F)(=O)CN1CC(C2ON=C(CC3=CC=CC=C3)N=2)C1
Computed Properties
- Exact Mass: 506.14131889g/mol
- Monoisotopic Mass: 506.14131889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 651
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146Ų
2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6036-1862-2μmol |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-5μmol |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-10μmol |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-20μmol |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-1mg |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-2mg |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-3mg |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-4mg |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-5mg |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6036-1862-10mg |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide; oxalic acid |
1351599-40-0 | 10mg |
$79.0 | 2023-09-09 |
2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid
Introduction to 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid and Its Significance in Modern Chemical Biology
The compound with the CAS number 1351599-40-0, specifically 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This compound has garnered attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a 3-benzyl-1,2,4-oxadiazole moiety combined with an azetidinone scaffold suggests a high degree of molecular complexity, which is often leveraged to modulate biological targets with high specificity.
In the realm of chemical biology, the design of heterocyclic compounds is a cornerstone for drug discovery. The 3-benzyl-1,2,4-oxadiazole ring system is particularly noteworthy for its ability to engage in multiple hydrogen bonding interactions, a feature that can be exploited to enhance binding affinity and selectivity. Furthermore, the azetidinone component introduces a rigid bicyclic framework that can stabilize pharmacophoric moieties against conformational changes. This structural motif has been extensively studied for its role in inhibiting various enzymes and receptors implicated in metabolic disorders and inflammatory conditions.
The introduction of the N-2-(trifluoromethyl)phenylacetamide moiety adds another layer of functional complexity to the molecule. The trifluoromethyl group is a well-documented pharmacophore that can enhance metabolic stability and lipophilicity, thereby improving oral bioavailability. This modification is particularly relevant in the context of drug development, where optimizing pharmacokinetic properties is often critical for therapeutic efficacy. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their potential biological activity. Molecular docking studies have suggested that derivatives of this compound may interact with enzymes involved in signal transduction pathways relevant to cancer and neurodegenerative diseases. For instance, preliminary simulations indicate that the 3-benzyl-1,2,4-oxadiazole ring can bind to the active site of certain kinases, while the azetidinone scaffold may occupy hydrophobic pockets. These findings align with emerging research on kinase inhibitors as therapeutic agents.
The role of oxalic acid as a co-formulant or counterion in this compound warrants further discussion. While traditionally known for its involvement in metabolic disorders such as kidney stones, oxalic acid has also been explored for its potential role in stabilizing certain pharmaceutical intermediates. In this context, it may contribute to the solubility and crystallization properties of the active pharmaceutical ingredient (API), thereby improving formulation efficiency. Additionally, oxalic acid derivatives have been investigated for their antimicrobial properties, suggesting that this compound could exhibit dual functionality—both as an active therapeutic agent and as a physicochemical enhancer.
One particularly exciting area of research involves the synthesis of analogs of this compound that incorporate additional bioisosteric replacements or functional groups designed to enhance target engagement. For example, replacing the benzyl group on the 3-benzyl-1,2,4-oxadiazole ring with other aryl or heteroaryl groups could alter electronic properties and binding interactions without significantly compromising overall structure. Similarly, modifications to the phenylacetamide moiety might introduce additional hydrogen bond donors or acceptors to improve receptor affinity.
The trifluoromethyl group on the phenyl ring is another key feature that has been extensively modified in drug discovery efforts. Researchers have explored various substituents at this position to fine-tune pharmacokinetic profiles and target specificity. For instance, replacing the trifluoromethyl group with a chloro or bromo substituent can alter electronic distribution and metabolic stability. Such modifications are often guided by high-throughput screening (HTS) data or by leveraging structure-based drug design (SBDD) approaches.
In conclusion, 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid represents a structurally sophisticated molecule with significant potential in medicinal chemistry. Its unique combination of heterocyclic scaffolds and functional moieties positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As computational methods continue to advance and synthetic techniques become more efficient, compounds like this are likely to play an increasingly important role in next-generation drug discovery efforts.
1351599-40-0 (2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-2-(trifluoromethyl)phenylacetamide; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)